Cas no 865249-47-4 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide
• CAS No: 865249-47-4
• MF: C₁₅H₁₆ClN₃O₂
• MW: 305.759442329407
• CID: 5916921
• PubChem ID: 5170103
• Update Time: 2025-08-10

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]cyclohexanecarboxamide
• SR-01000012083
• AKOS024607660
• 865249-47-4
• F1374-0038
• BRD-K31333480-001-01-0
• SR-01000012083-1
• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide

• Inchi： 1S/C15H16ClN3O2/c16-12-9-5-4-8-11(12)14-18-19-15(21-14)17-13(20)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,17,19,20)
• InChI Key： BIMNWGYMQFOBIP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC=C3Cl)O2)=O)CCCCC1

Computed Properties

• Exact Mass: 305.0931045g/mol
• Monoisotopic Mass: 305.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• pka: 11.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide

Introduction to N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide (CAS No. 865249-47-4)

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide (CAS No. 865249-47-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexane ring conjugated with an oxadiazole moiety and a chlorophenyl group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a subject of intense research interest.

The oxadiazole core is a heterocyclic compound known for its broad spectrum of biological activities. It has been extensively studied for its potential applications in the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The presence of the chlorophenyl group in N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide further enhances its pharmacological profile by contributing to its lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide has emerged as a promising candidate in this context due to its unique structural features. Studies have demonstrated that the cyclohexane ring provides a flexible scaffold that can be modulated to optimize binding interactions with biological targets. Additionally, the oxadiazole moiety is known to exhibit significant bioactivity, particularly in the context of inhibiting enzymes and receptors involved in disease pathways.

The chlorophenyl group is another critical feature of this compound that contributes to its pharmacological properties. Chlorophenyl derivatives are well-documented for their role in enhancing drug solubility and improving pharmacokinetic profiles. This makes N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide is its potential application in oncology research. Preliminary studies have suggested that this compound exhibits inhibitory activity against several key enzymes involved in cancer cell proliferation and survival. Specifically, it has shown promise in targeting enzymes such as kinases and proteases that are aberrantly expressed in tumor cells. The ability to selectively inhibit these enzymes without affecting normal cellular processes is a critical factor in developing effective anticancer therapies.

The structural complexity of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide also presents opportunities for further chemical modification. Researchers have explored various strategies to enhance its bioactivity and selectivity by introducing additional functional groups or altering the substitution patterns on the cyclohexane ring and oxadiazole moiety. These modifications aim to improve binding affinity and reduce off-target effects, thereby increasing the therapeutic potential of the compound.

In addition to its oncological applications, N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide has shown promise in other therapeutic areas as well. For instance, it has been investigated for its potential role in treating inflammatory disorders by modulating immune responses and reducing pro-inflammatory cytokine production. The compound's ability to interact with specific biological targets suggests that it could serve as a lead molecule for developing novel anti-inflammatory agents.

The synthesis of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide represents another area of significant interest within the synthetic chemistry community. The synthesis involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. These include techniques such as cross-coupling reactions, cyclization reactions, and functional group transformations.

The development of efficient synthetic routes not only facilitates laboratory-scale production but also opens avenues for large-scale manufacturing. This is crucial for advancing preclinical studies and eventually transitioning into clinical trials for therapeutic applications. The scalability of synthesis plays a pivotal role in determining the commercial viability of pharmaceutical compounds.

Evaluation of the pharmacokinetic properties of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide is essential for understanding its potential as a drug candidate. Studies have been conducted to assess its absorption, distribution, metabolism, excretion (ADME) profiles using both computational modeling and experimental methods. These studies provide valuable insights into how the compound behaves within the body after administration.

The ADME profiles are critical for predicting drug efficacy and safety before moving into human clinical trials. Parameters such as bioavailability (the fraction of drug reaching systemic circulation unchanged), metabolic stability (how quickly the drug is broken down), and excretion rate (how quickly the drug is eliminated from the body) are carefully monitored during these evaluations.

In conclusion,N-5-(2-chlorophenyl)-1, 3, 4- oxadiazol- 2- ylcyclohexanecarboxamide(CAS No. 865249- 47- 4)is a promising pharmaceutical candidate with significant potential in oncology, inflammation, and other therapeutic areas. Its unique structural features, including the cyclohexane ring, oxadiazole moiety, and chlorophenyl group, make it an attractive scaffold for further research and development. Advances in synthesis, pharmacological evaluation, and pharmacokinetic studies continue to enhance our understanding of this compound's therapeutic potential. Further investigations are warranted to explore its full range of applications and to develop it into a clinically effective drug.